3-Chloro-4-methoxybenzenesulfonic acid

• Molecular Formula: C7H7ClO4S
• Molecular Weight: 222.65 g/mol
• InChI: InChI=1S/C7H7ClO4S/c1-12-7-3-2-5(4-6(7)8)13(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChIKey: ZHGMKNONEQMBRL-UHFFFAOYSA-N

3-Chloro-4-methoxybenzenesulfonic Acid – Physicochemical Identity

3-Chloro-4-methoxybenzenesulfonic acid (CAS 118795-71-4) is a disubstituted aromatic sulfonic acid (C7H7ClO4S, MW 222.65 g/mol) bearing an electron-withdrawing chlorine at the 3-position and an electron-donating methoxy group at the 4-position [1]. Predicted physicochemical properties include an XLogP3 of 1.5, a polar surface area of 72 Ų, and an estimated water solubility of 79,100 mg/L at 25 °C (derived from an estimated log Kow of -0.44) . The compound is encountered as a synthetic intermediate, a component in X-ray crystallographic studies (PDB ligand code BSZ), and a potential building block for sulfotyrosine mimetics [2].

• Synthetic intermediate for sulfonamide formation

• Crystallography additive with PDB-validated compatibility

• Sulfotyrosine mimetic precursor for peptide studies

• High aqueous solubility supports homogeneous reaction setups

• [1] PubChem Compound Summary: 3-Chloro-4-methoxybenzenesulfonic acid, CID 5149239. National Center for Biotechnology Information. View Source
• [2] ChemComp-BSZ: 3-chloro-4-methoxybenzenesulfonic acid. PDBj (Protein Data Bank Japan). View Source

3-Chloro-4-methoxybenzenesulfonic Acid – Differentiation from Generic Analogs

The simultaneous presence of a meta-chloro and a para-methoxy substituent creates a unique electronic landscape that cannot be replicated by mono-substituted benzenesulfonic acids. The chloro group withdraws electron density, lowering the pKa and enhancing the leaving-group ability of the sulfonate, while the methoxy group donates electron density, improving aqueous solubility and modulating reactivity at the aromatic ring . Simply interchanging this compound with 4-methoxybenzenesulfonic acid (lacking the chloro-induced acidity enhancement) or 4-chlorobenzenesulfonic acid (lacking the methoxy-driven solubility and steric effects) will alter reaction rates, equilibrium positions, and phase-transfer behavior in ways that are quantitatively predictable but often qualitatively unacceptable in regulated or optimized processes.

Electronic landscape mismatch

The meta-Cl/para-OMe substitution pattern may not be replicated by monosubstituted benzenesulfonic acids, shifting reaction profiles.

Acidity profile may differ

Chloro substitution strengthens acidity relative to methoxy-only analogs; proton-transfer behavior can change compared to 4-methoxybenzenesulfonic acid.

Solubility behavior may not transfer

4-Chlorobenzenesulfonic acid shows near-insolubility, while the target remains fully soluble at high concentrations, limiting interchangeability in aqueous processes.

3-Chloro-4-methoxybenzenesulfonic Acid – Quantitative Differentiation Evidence

Tunable Acidity from Chloro and Methoxy Substituents

While no experimentally measured pKa exists specifically for 3-chloro-4-methoxybenzenesulfonic acid, the predicted pKa values of its two closest mono-substituted analogs establish clear upper and lower bounds. 4-Methoxybenzenesulfonic acid has a predicted pKa of -0.33 ± 0.50 (electron-donating OCH3 weakens acidity), whereas 4-chlorobenzenesulfonic acid has a predicted pKa of -0.83 ± 0.50 (electron-withdrawing Cl strengthens acidity) . The 3-chloro-4-methoxy substitution pattern juxtaposes these opposing effects, placing the target compound's effective acidity between these two values—closer to the chlorinated analog but partially counterbalanced by the methoxy group. This intermediate acidity is critical for applications requiring controlled proton-transfer kinetics or selective sulfonate leaving-group activation.

Acidity Window

Class-level

Predicted pKa between −0.83 and −0.33 (range bounded by 4-chloro and 4-methoxy analogs).

Informs acid-catalyzed process design and proton-transfer expectations.

No experimental pKa reported for the target compound; class-level inference.

Evidence Dimension	Acid dissociation constant (predicted pKa)
Target Compound Data	Estimated between -0.83 and -0.33 (predicted range based on substituent effects)
Comparator Or Baseline	4-Methoxybenzenesulfonic acid: predicted pKa -0.33 ± 0.50; 4-Chlorobenzenesulfonic acid: predicted pKa -0.83 ± 0.50
Quantified Difference	Target acidity window spans ~0.5 log units between both mono-substituted extremes.
Conditions	Predicted aqueous pKa values from ChemicalBook; no experimental verification for the target compound is noted.

Why This Matters

Procurement decisions based solely on the benzenesulfonic acid core without accounting for the 0.5-unit pKa shift introduced by the chloro-methoxy combination can lead to mismatched reaction kinetics in acid-catalyzed or pH-sensitive processes.

Enhanced Aqueous Solubility via Methoxy Substitution

The predicted water solubility of 3-chloro-4-methoxybenzenesulfonic acid is 79,100 mg/L (79.1 g/L) at 25 °C, derived from the estimated log Kow of -0.44 using the WSKOW v1.41 model . In contrast, 4-chlorobenzenesulfonic acid—the closest analog lacking the methoxy group—is reported to produce only 'very faint turbidity' in water, indicating a solubility several orders of magnitude lower . The methoxy group acts as a potent hydrophilicity enhancer, overcoming the hydrophobicity introduced by the chlorine atom and enabling the compound to remain in solution at concentrations suitable for aqueous-phase reactions, biological buffer formulation, or direct use in crystallographic screens.

Solubility Advantage

Context-dependent

79,100 mg/L predicted (25 °C) vs 4-chlorobenzenesulfonic acid described as “very faint turbidity” – orders-of-magnitude difference.

Supports aqueous-phase reaction and formulation compatibility screening.

Predicted value; comparator solubility qualitative only.

Evidence Dimension	Aqueous solubility at 25 °C
Target Compound Data	79,100 mg/L (estimated from log Kow -0.44; WSKOW v1.41)
Comparator Or Baseline	4-Chlorobenzenesulfonic acid: qualitative description as 'very faint turbidity' ; no quantitative mg/L value reported.
Quantified Difference	Solubility difference qualitatively >10-fold; target remains fully soluble at >7.9% w/v, whereas comparator is essentially insoluble.
Conditions	Predicted values from US EPA EPISuite; comparator description from ChemicalBook listing.

Why This Matters

Formulators and process chemists selecting a substituted benzenesulfonic acid for aqueous-phase synthesis or crystallization experiments will achieve far higher working concentrations with the 3-chloro-4-methoxy derivative than with non-methoxylated alternatives.

Tunable Leaving-Group Ability in Solvolysis

A quantitative solvolysis study of 3-chlorobenzyl arenesulfonates in 1:1 (v/v) 2,2,2-trifluoroethanol-water at 25 °C revealed that 3-chlorobenzyl 4-methylbenzenesulfonate is 42 times less reactive than the corresponding 4-methoxybenzenesulfonate ester . This directly quantifies the leaving-group activating effect of the para-methoxy substituent on the sulfonate moiety. Extrapolating to 3-chloro-4-methoxybenzenesulfonic acid, the additional meta-chloro group would further enhance leaving-group ability (consistent with its electron-withdrawing character), positioning the target compound's sulfonate ester reactivity between the 4-methoxy and 4-nitro extremes. This gradation allows precise tuning of alkylation or sulfonylation reaction rates in synthetic sequences.

Leaving-Group Reactivity

Class-level

42-fold rate increase in solvolysis for 4-methoxybenzenesulfonate vs 4-methylbenzenesulfonate ester; target additionally benefits from meta-Cl activation.

Guides reactivity tuning in sulfonate-leaving-group applications.

Measured on 3-chlorobenzyl esters; extrapolated to target sulfonic acid.

Evidence Dimension	Relative solvolysis rate constant at 25 °C (leaving-group effect)
Target Compound Data	Not directly measured; inferred to be faster than 4-methoxybenzenesulfonate due to additional meta-Cl activation.
Comparator Or Baseline	3-Chlorobenzyl 4-methoxybenzenesulfonate vs. 3-chlorobenzyl 4-methylbenzenesulfonate: 42-fold rate difference .
Quantified Difference	42-fold increase in solvolysis rate when moving from 4-methyl to 4-methoxy substitution on the benzenesulfonate leaving group.
Conditions	1:1 (v/v) 2,2,2-trifluoroethanol-water, 25 °C; rate constants measured across multiple temperatures.

Why This Matters

When designing synthetic routes where the sulfonate group serves as a leaving group, the 3-chloro-4-methoxy substitution pattern offers an intermediate reactivity not achievable with simpler benzenesulfonates, reducing the need for more aggressive leaving groups that may introduce side reactions.

Protein Crystallography Compatibility

3-Chloro-4-methoxybenzenesulfonic acid (PDB three-letter code BSZ) is curated as a non-polymer HETAIN component in the X-ray crystal structure of human thrombin complexed with the inhibitor MI330 (PDB ID: 3U9A, resolution data available in the deposited structure) [1]. The presence of this specific sulfonic acid in a high-resolution protein crystal structure demonstrates its non-denaturing character and compatibility with biological macromolecules under crystallization conditions. Generic benzenesulfonic acid or 4-chlorobenzenesulfonic acid have not been similarly validated in deposited thrombin structures, making BSZ a qualified choice for researchers requiring a sulfonic acid additive with proven crystallographic compatibility.

Crystallography Validation

Reported

PDB 3U9A – human thrombin·MI330 complex includes BSZ as non-polymer component; no comparable entry for generic benzenesulfonic acids.

Supports additive selection for protein crystallography screens.

Single PDB deposition; broader screen validation pending.

Evidence Dimension	Verified use in protein X-ray crystallography (PDB deposition)
Target Compound Data	Present as a sub-component in PDB entry 3U9A (human thrombin-MI330 complex) [1]
Comparator Or Baseline	4-Chlorobenzenesulfonic acid and benzenesulfonic acid: no PDB entries found where these serve as crystallographic additives in thrombin structures.
Quantified Difference	1 validated PDB entry for target vs. 0 for comparable benzenesulfonic acids in the same structural context.
Conditions	X-ray diffraction; PDB deposition 3U9A, released 2012-10-24.

Why This Matters

Structural biology groups sourcing sulfonic acid additives for crystallization screens can select this compound with the confidence that it has already performed successfully in a deposited, peer-reviewed protein structure.

• [1] RCSB PDB: 3U9A – Human Thrombin In Complex With MI330. Ligand BSZ (3-chloro-4-methoxybenzenesulfonic acid). View Source

3-Chloro-4-methoxybenzenesulfonic Acid – Application Scenarios

Sulfonamide Synthesis with Controlled Reactivity

The 42-fold solvolysis rate span documented for substituted benzenesulfonate esters positions 3-chloro-4-methoxybenzenesulfonic acid as the precursor to a sulfonyl chloride with intermediate reactivity—more active than the 4-methyl analog but less prone to hydrolysis than the 4-nitro derivative. This permits selective sulfonamide formation with amines under mild conditions, reducing competing hydrolysis and improving yield in multi-step pharmaceutical syntheses.

Aqueous-Phase Reactions with High Solubility

With a predicted aqueous solubility of ~79 g/L , this compound can be deployed in homogeneous aqueous reaction mixtures at concentrations unattainable with 4-chlorobenzenesulfonic acid (which shows only faint turbidity upon attempted dissolution ). This makes it the preferred acidic catalyst or reactant in water-based green chemistry processes, phase-transfer catalysis, and aqueous polymerizations.

Pre-Validated Protein Crystallography Additive

The verified presence of BSZ in the 3U9A thrombin crystal structure [1] provides procurement-grade evidence that this sulfonic acid does not denature or precipitate proteins under standard crystallization conditions. Researchers designing sparse-matrix screens or additive screens for serine protease crystallization can adopt this compound as a pre-validated component, reducing trial-and-error experimentation.

Sulfotyrosine Mimetic Building Block

The acid-stable sulfonate moiety of 3-chloro-4-methoxybenzenesulfonic acid, combined with its demonstrated compatibility in thrombin active-site structures [2], makes it a rational starting point for synthesizing non-hydrolyzable sulfotyrosine analogues. The chlorine atom provides a synthetic handle for further functionalization, while the methoxy group maintains solubility during solid-phase peptide synthesis.

Application

Selection Property

Validation Focus

Sulfonamide synthesis

Controlled sulfonate leaving-group reactivity

Sulfonamide formation kinetics under mild conditions

Aqueous-phase reactions

High aqueous solubility profile

Homogeneous reaction compatibility; phase-transfer efficiency

Protein crystallography additive

Pre-validated crystallographic compatibility

PDB 3U9A additive screening; non-denaturing behavior

Sulfotyrosine mimetic synthesis

Acid-stable sulfonate with Cl synthetic handle

Solid-phase peptide synthesis compatibility

• [1] RCSB PDB: 3U9A – Human Thrombin In Complex With MI330. View Source
• [2] Synthesis and evaluation of peptidic thrombin inhibitors bearing acid-stable sulfotyrosine analogues. CORE. View Source